Cas no 3934-84-7 (3-O-Methylgallic acid)

• Product Name: 3-O-Methylgallic acid
• CAS No: 3934-84-7
• MF: C₈H₈O₅
• MW: 184.146122932434
• MDL: MFCD00016518
• CID: 310530
• PubChem ID: 19829
• Update Time: 2025-04-19

3-O-Methylgallic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxy-5-methoxybenzoic acid
• 3-O-Methylgallic acid
• Benzoic acid,3,4-dihydroxy-5-methoxy-
• METHYLGALLIC ACID, 3-O-(RG)
• Z-TRP(BOC)-OHDCHA
• 5-Methoxygallic acid
• 3,4-Dihydroxy-5-methoxy-benzoic acid
• 4,5-Dihydroxy-m-anisic acid
• gallic acid 3-methyl ether
• 5-hydroxyvanillic acid
• 8JA4OZ7166
• AK115146
• 3-Methoxy-4,5-Bis(Oxidanyl)benzoic Acid
• 3-methylgallic acid
• 3,4-Dihydroxy-5-methoxy-benzoicacid
• Benzoic acid, 3,4-dihydroxy-5-methoxy-
• methylgallic acid,3-o-
• KWCCUYSXAYTNKA-UHFFFAOYSA-N
• NS00030568
• 4,5-dihydroxy-3-methoxybenzoic acid
• EINECS 223-512-8
• 3-methoxy-4,5-dihydroxybenzoic acid
• DTXSID10192561
• AKOS005256836
• CS-0018329
• UNII-8JA4OZ7166
• CHEBI:28647
• MFCD00016518
• Q27103809
• 3934-84-7
• AC-6626
• PROTOCATECHUIC ACID, 5-METHOXY-
• DS-4064
• PD158077
• 7WR
• A6590
• C05616
• AMY19495
• SCHEMBL975675
• HY-N2009
• SY101288
• 3,4-Dihydroxy-5-methoxybenzoic acid, AldrichCPR
• FT-0698372
• DB-069798
• BDBM50610876
• 3,4-Dihydroxy-5-methoxy-benzoic acid; 4,5-Dihydroxy-m-anisic acid; Gallic acid 3-methyl ether; 5-Hydroxyvanillic acid; 3-Methoxygallic acid
• GEO-01103
• CHEMBL5283256

• MDL： MFCD00016518
• Inchi： 1S/C8H8O5/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,9-10H,1H3,(H,11,12)
• InChI Key： KWCCUYSXAYTNKA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1O)O

Computed Properties

• Exact Mass: 184.03700
• Monoisotopic Mass: 184.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220 ºC
• Boiling Point: 433.7°C at 760 mmHg
• Flash Point: 183.6±22.2 °C
• Refractive Index: 1.628
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 86.99000
• LogP: 0.80460
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-O-Methylgallic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Gallic acid and derivatives